Cas no 1603281-39-5 (N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide)

• Product Name: N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide
• CAS No: 1603281-39-5
• MF: C₁₀H₁₁F₂IN₂O
• MW: 340.108421564102
• CID: 5745857
• PubChem ID: 86775899
• Update Time: 2025-06-08

N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 1603281-39-5
• N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide
• EN300-184214
• Benzamide, N-(3-amino-2,2-difluoropropyl)-4-iodo-

• Inchi： 1S/C10H11F2IN2O/c11-10(12,5-14)6-15-9(16)7-1-3-8(13)4-2-7/h1-4H,5-6,14H2,(H,15,16)
• InChI Key： ANGXEGLQTKQQOV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NCC(CN)(F)F)=O

Computed Properties

• Exact Mass: 339.98842g/mol
• Monoisotopic Mass: 339.98842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.704±0.06 g/cm3(Predicted)
• Boiling Point: 444.1±45.0 °C(Predicted)
• pka: 13.31±0.46(Predicted)

Additional information on N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide

Comprehensive Overview of N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide (CAS No. 1603281-39-5)

N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide, identified by its CAS number 1603281-39-5, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of amino, difluoropropyl, and iodobenzamide functional groups, making it a versatile intermediate for drug discovery and targeted therapies. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

The structural complexity of N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide allows for selective interactions with biological targets. The presence of the 4-iodobenzamide moiety enhances its binding affinity to specific protein domains, while the difluoropropyl group improves metabolic stability—a critical factor in drug development. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics that addresses previously "undruggable" targets.

From a synthetic chemistry perspective, CAS 1603281-39-5 serves as a valuable building block for structure-activity relationship (SAR) studies. Its amino group enables facile derivatization, allowing researchers to explore diverse chemical space. The compound's iodo-substituent also facilitates cross-coupling reactions, making it indispensable in modern medicinal chemistry workflows. These properties have sparked discussions in drug discovery forums about optimizing its pharmacokinetic profile.

Analytical characterization of N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide typically involves advanced techniques such as LC-MS and NMR spectroscopy. The difluoropropyl segment produces distinct 19F NMR signals, while the aromatic iodine atom influences its mass spectrometry fragmentation pattern. These features make it an excellent case study for spectral interpretation in analytical chemistry training programs.

In the context of green chemistry initiatives, researchers are investigating sustainable synthesis routes for 1603281-39-5. Recent publications explore catalytic methods to reduce heavy metal waste from iodine-containing intermediates. This aligns with the pharmaceutical industry's push toward environmentally friendly synthesis, a topic frequently searched in academic databases and patent literature.

The stability profile of N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide under various conditions is another area of active research. Preliminary data suggests that the difluoro motif enhances resistance to metabolic degradation compared to non-fluorinated analogs. Such findings contribute to ongoing discussions about fluorine in drug design, a trending topic in medchem communities.

From a commercial perspective, CAS 1603281-39-5 is available through specialty chemical suppliers catering to pharmaceutical R&D. Its pricing reflects the challenges associated with multi-step synthesis and purification of halogenated compounds. Procurement specialists often search for bulk synthesis protocols and scalability data when evaluating this compound for large-scale projects.

Looking forward, the scientific community anticipates expanded applications of N-(3-Amino-2,2-difluoropropyl)-4-iodobenzamide in bioconjugation and molecular imaging. The iodine atom presents opportunities for radio-labeling in diagnostic agents, while the primary amine enables attachment to drug delivery systems. These potential uses position the compound at the intersection of theranostics and personalized medicine—two rapidly growing fields in modern healthcare.